Cas no 55-22-1 (Isonicotinic acid)

Isonicotinic acid Properties

Names and Identifiers

• Isonicotinic acid
• 4-PICOLINIC ACID
• 4-PYRIDINECARBOXYLIC ACID
• AKOS B030576
• INA
• PYRIDINE-3-CARBOXYLIC ACID
• PYRIDINE-4-CARBOXYLIC ACID
• PYRIDINE-GAMMA-CARBOXYLIC ACID
• RARECHEM AL BO 0219
• TIMTEC-BB SBB004278
• 4-Carboxypyridine
• Acide iso-nicotinique
• gamma-Picolinic acid
• gamma-pyridinecarboxylicacid
• p-pyridinecarboxylicacid
• Pyridinecarboxylic acid-(4)
• Isonicotinic acid feed grade
• TOLFENAMIC ACID EPY(CRM STANDARD)
• p-Pyridinecarboxylic acid
• gamma-Pyridinecarboxylic acid
• 1,4-Dihydroisonicotinic acid
• Acide iso-nicotinique [French]
• .gamma.-Picolinic acid
• Isonicotinic acid, 99%
• Y8SYN761TQ
• TWBYWOBDOCUKOW-UHFFFAOYSA-N
• g-picolinic acid
• Isonicotinic Acids
• isonicotinicacid
• isonicotonic
• A830537
• MFCD00006429
• SCHEMBL1108
• 163751-04-0
• DTXCID80757
• F2191-0075
• AI3-19239
• Pyridine-4-carboxylic acid
• CHEMBL1203
• STL168892
• Biomol-NT_000289
• isonicotonic acid
• ISONICOTINIC ACID [WHO-DD]
• DTXSID8020757
• D0W5CQ
• S3V
• CHEBI:6032
• NSC 1483
• ISONIAZID IMPURITY A [EP IMPURITY]
• Isonicotinic acid; Isoniazid, 4-pyridinecarboxylic acid, p-pyridinecarboxylic acid, 4-Picolinic acid
• I0207
• UNII-Y8SYN761TQ
• NCGC00163295-01
• Isonicotinic acid, purum, >=99.0% (T)
• Isonicotinic acid, SAJ special grade, >=99.0%
• bmse000133
• AKOS000118918
• W-105578
• SY002246
• Oprea1_749724
• AM81318
• FT-0627428
• 4-pyridine-carboxylic acid
• .alpha.-Picolinic acid
• Pyridine-4-carboxylic Acid (Isonicotinic Acid)
• isonicotinic-d4 acid
• NSC1483
• BS-3754
• 55-22-1
• EINECS 200-228-2
• CS-W020040
• EN300-19169
• MN1
• AC8088
• InChI=1/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9
• CAS-55-22-1
• FT-0627426
• .gamma.-pyridinecarboxylic acid
• LS-7134
• Nicotinic Acid Imp. E (Pharmeuropa): Pyridine-4-carboxylic A
• s6014
• AC-907/25014347
• AB00757
• Tox21_200502
• NSC-1483
• isonicotinsyre-
• HY-I0736
• Pyridine-4-carboxylic Acid; Nicotinic Acid Imp. E (EP); Isonicotinic Acid; Isoniazid Impurity A; Nicotinic Acid Impurity E
• FT-0627430
• NCGC00258056-01
• Q410465
• BPBio1_001365
• ISONICOTINIC ACID [MI]
• STR00113
• NCGC00163295-02
• C07446
• NS00022363
• Isonicotinic acid,99%
• 4-Pyridinecarboxylic acid; Pyridine-4-carboxylic acid
• DB-013378
• pyridine, 4-carboxy-
• +Expand

• MDL： MFCD00006429
• InChIKey： TWBYWOBDOCUKOW-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO2/c8-6(9)5-1-3-7-4-2-5/h1-4H,(H,8,9)
• SMILES： O([H])C(C1C([H])=C([H])N=C([H])C=1[H])=O
• BRN： 109599

Computed Properties

• Exact Mass: 123.032028g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 123.032028g/mol
• Monoisotopic Mass: 123.032028g/mol
• Topological Polar Surface Area: 50.2Ų
• Heavy Atom Count: 9
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 0.77980
• PSA: 50.19000
• Merck: 14,5187
• Refractive Index: 1.5423 (estimate)
• Water Partition Coefficient: 5.2 g/L (20 oC)
• Boiling Point: 260 °C (15 mmHg)
• Melting Point: ≥300?°C(lit.)
• Vapor Pressure: 5.56E-07mmHg at 25°C
• Flash Point: 260°C/15mm
• Solubility: 6g/l
• Color/Form: White to off white crystalline solid
• PH: 3-4 (6g/l, H2O, 20℃)(saturated solution)
• Solubility: Slightly soluble in cold water, more soluble in hot water, almost insoluble in benzene, ether, boiling ethanol.
• Sensitiveness: Sensitive to light
• pka: 4.96(at 25℃)
• Density: 1.293g/cm3

Isonicotinic acid Security Information

• Symbol: GHS07
• RTECS：NS1103000
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Isonicotinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%